Cas no 6136-62-5 (3-Benzoylbenzonitrile)

• Product Name: 3-Benzoylbenzonitrile
• CAS No: 6136-62-5
• MF: C₁₄H₉NO
• MW: 207.227363348007
• CID: 527897
• Update Time: 2026-04-29

3-Benzoylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzoylbenzonitrile

Computed Properties

• Exact Mass: 207.06847
• Monoisotopic Mass: 207.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Density: 1.19
• Boiling Point: 365.8°C at 760 mmHg
• Flash Point: 175°C
• Refractive Index: 1.616
• PSA: 40.86